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Compound of Interest

Compound Name: D-Cellobiose-1-13C

Cat. No.: B1157551

Executive Summary & Core Directive

D-Cellobiose-1-13C is a non-radioactive, stable isotope-labeled compound.[1][2]

Contrary to common misconceptions in multi-disciplinary labs, the "13C" label indicates a
stable carbon isotope, not a radioisotope (like 14C).[2] Therefore, do not dispose of this
material in radioactive waste streams. Doing so triggers unnecessary regulatory audits and
exorbitant disposal costs.

Treat this substance as Low-Hazard Chemical Waste. While D-Cellobiose is biologically benign
(it is a reducing sugar), laboratory hygiene standards dictate that it must not be discarded in
municipal trash to prevent "unknown white powder" protocols from being triggered by janitorial
staff.[1][2]

Physical & Chemical Safety Profile

To determine the correct disposal path, we must first validate the material's properties. The
following data supports the classification of this material as non-hazardous for transport and
basic handling, though chemical waste protocols still apply.
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Property Specification Disposal Implication

Not listed on EPA P-list or U-

CAS Number 528-50-7 (Unlabeled generic) ]
list.[1][2]
NON-RADIOACTIVE. No
Isotope Type Stable Carbon-13 (13C) )
decay; no half-life.[1][2]
Must be containerized to
Physical State White Crystalline Powder prevent dust generation.[1][2]
[3]
High water solubility allows for
Solubility ~120 g/L (Water) agueous waste routing if
permitted.[1][2]
] N/A (Combustible at high Not classified as an ignitable
Flash Point
temp) waste (D001).[1][2]
o ) Not classified as toxic waste;
Toxicity Non-toxic (LD50 > 5g/kg rat)

biologically degradable.[1][2]

Disposal Decision Logic (Flowchart)

The following decision tree illustrates the logic for segregating D-Cellobiose-1-13C waste. This
workflow prevents cross-contamination of waste streams and ensures regulatory compliance.
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Waste: D-Cellobiose-1-13C

Physical State?

Solid (Powder/Residue) Liquid (Solution)
Is it Pure? Primary Solvent?

Mixed with Hazardous Label: 'Non-Hazardous Chemical'

Reagents? (e.g. Azides) Dispose via EHS Aqueous (Buffer/Water) Organic (DMSO/Methanol)

Contains Toxic Additives [Pure Sugar Only

Dispose as Solid Drain Disposal* Halogenated or Non-Halogenated
Hazardous Waste (If local EHS permits) Solvent Waste Stream

Click to download full resolution via product page

Figure 1: Decision matrix for D-Cellobiose-1-13C disposal.[1][2] Note that "Drain Disposal" is
contingent on specific facility permits regarding Biological Oxygen Demand (BOD).[1][2]

Detailed Disposal Protocols
Scenario A: Solid Waste (Expired or Excess Powder)

Causality: While the sugar is harmless, loose white powder in a trash can resembles hazardous
agents (e.g., anthrax or fentanyl precursors), causing panic.[1][2] We containerize it to maintain
"Visual Safety."
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Containerize: Transfer the powder into a screw-cap container (HDPE or Glass). Do not use
an open beaker or a Ziploc bag, as these can rupture.[2]

Deface the Label: Take a black marker and cross out "13C".

o Why? This prevents waste management personnel from confusing "13C" with "14C"
(Radioactive).[1][2]

Relabel: Affix a green or white waste label reading:
o Content: "Non-Hazardous Chemical Waste: D-Cellobiose."[1][2]

o Hazards: None.[1][2]

Disposal: Place in your lab's Non-Hazardous Solid Waste drum.

Scenario B: Aqueous Solutions (Buffers/iMedia)

Causality: Cellobiose increases Biological Oxygen Demand (BOD) in wastewater.[1][2] While
small amounts are acceptable, large quantities can violate municipal discharge permits.[2]

¢ Volume Check:

o <1 Liter: Can generally be flushed down the sanitary sewer with copious water (20:1
dilution).[1]

o 1 Liter: Must be collected.[2]
» Collection: Pour into a carboy labeled "Non-Hazardous Aqueous Waste."

e pH Check: Ensure the solution pH is between 5 and 9 before adding to a communal waste
carboy to prevent reactions with other waste constituents.

Scenario C: Organic Solvent Mixtures (HPLC/NMR Waste)

Causality: If the cellobiose is dissolved in DMSO, Methanol, or Acetonitrile (common for NMR
or HPLC), the solvent dictates the hazard, not the sugar.[1]
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e Segregate: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated
(e.g., Methanol, DMSO).[1][2]

» Combine: Pour into the respective solvent waste carboy.

e Labeling: List "D-Cellobiose" as a trace contaminant on the waste tag. It does not alter the
waste profile (flammability/toxicity) of the solvent.

Regulatory Compliance & Grounding

This protocol is designed to comply with the following standards. Adherence ensures your
facility avoids fines related to improper waste classification.[1]

 RCRA (Resource Conservation and Recovery Act): D-Cellobiose is not listed under 40 CFR
261.33 (P-list or U-list) [1].[1][2] It does not exhibit characteristics of ignitability, corrosivity,
reactivity, or toxicity.[4]

o Stable Isotope Definition: The Nuclear Regulatory Commission (NRC) and IAEA distinguish
stable isotopes from radioactive materials. 13C is a natural, stable isotope comprising 1.1%
of all natural carbon. It requires no specific license for possession or disposal [2].[2]

o Sanitary Sewer Discharge: Discharge of sugar solutions is regulated under local POTW
(Publicly Owned Treatment Works) limits for BOD.[1][2] Always consult your facility's
wastewater permit before pouring >100g of saccharides down the drain [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. D-cellobiose (CAS 528-50-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
e 2. D-(+)-Cellobiose | 528-50-7 [chemicalbook.com]

¢ 3. pallavchemicals.com [pallavchemicals.com]

o 4. oxfordlabfinechem.com [oxfordlabfinechem.com]

¢ To cite this document: BenchChem. [Standard Operating Procedure: Disposal of D-
Cellobiose-1-13C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1157551#d-cellobiose-1-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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